Ultra-rapid high-performance liquid chromatographic screening for phenothiazines in human samples
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9901501269
Abstract
A high-performance liquid chromatographic method is presented for the simultaneous identification and quantification of six commonly prescribed phenothiazines. Single-step extraction was achieved from alkaline samples with heptane-isoamyl alcohol (98.5 + 1.5), using prochlorperazine as an internal standard. A Spherisorb CN column was used, with a mobile phase of acetonitrile-acetate buffer (95 + 5). Detection was carried out at 254 nm.
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